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Compound of Interest

Compound Name: Ethyl pivaloylacetate

Cat. No.: B092219 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl Pivaloylacetate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a comprehensive overview of the safety precautions, handling procedures, and emergency

responses related to Ethyl pivaloylacetate (CAS No. 17094-34-7), a common β-ketoester

used in organic synthesis.

Hazard Identification and Classification
Ethyl pivaloylacetate is classified as a combustible liquid.[1][2] The primary hazard associated

with this chemical is its flammability when exposed to heat or ignition sources.[1][2] According

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is

designated with the hazard statement H227: Combustible liquid.[2]

Signal Word: Warning[1][2]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[3]

P403+P235: Store in a well-ventilated place. Keep cool.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl pivaloylacetate is presented

below. This data is essential for safe handling and storage.

Property Value Source

Molecular Formula C9H16O3 [4][5]

Molecular Weight 172.22 g/mol [4][5]

Appearance
Clear, colorless to light yellow

liquid
[2][4]

Boiling Point 88 - 90 °C / 190.4 - 194 °F [2][4]

Flash Point 78 °C / 172.4 °F (closed cup) [2]

Density 0.967 g/cm³ at 20 °C [2][4]

Refractive Index n20/D 1.432 [4]

Water Solubility
6146 mg/L at 25 °C

(estimated)
[6]

Vapor Pressure 0.4 mmHg at 25 °C (estimated) [6]

Handling and Storage
Proper handling and storage are critical to minimize the risks associated with Ethyl
pivaloylacetate.

Handling:
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Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.[1][7]

Ensure adequate ventilation in the work area to avoid inhalation of vapors.[1] Local exhaust

ventilation may be necessary for some operations.[3]

Avoid contact with skin, eyes, and clothing.[1]

Keep the chemical away from open flames, hot surfaces, and all sources of ignition.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[3]

Ground and bond containers and receiving equipment during transfer.[3]

Handle in accordance with good industrial hygiene and safety practices.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep containers tightly closed when not in use.[1][2]

Store away from heat, sparks, and open flames.[1][2]

The appropriate storage class code for this combustible liquid is 10.

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

recommended.

[3]

Eye/Face Protection

Use safety glasses with side

shields or chemical splash

goggles that meet OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Disposable

nitrile gloves can provide short-

term protection.

[1][7]

Respiratory Protection

If engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits, an approved respirator

should be worn.

[3][7]

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practice.

[1]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical attention.[1][2] Promptly remove contaminated clothing.[8]
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Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or symptoms

occur, get medical attention.[2][8] If breathing has stopped, perform artificial respiration.[8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1][2]

Fire-Fighting Measures
As a combustible liquid, specific procedures must be followed in the event of a fire.

Suitable Extinguishing Media: Use water spray, water mist, alcohol-resistant foam, dry

chemical, or carbon dioxide.[9][10] Water mist may be used to cool closed containers.[1]

Specific Hazards: The material is combustible and containers may explode when heated.[1]

[2] Vapors may form explosive mixtures with air.[9]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full

protective gear.[1][2]

Accidental Release Measures
A systematic approach is necessary to safely manage spills.

Personal Precautions: Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Use

personal protective equipment as required.[1]

Environmental Precautions: Prevent the product from entering drains, as it should not be

released into the environment.[1][2]

Methods for Containment and Clean-up: For spills, use a non-combustible absorbent

material like sand or earth to soak up the liquid.[9] Sweep up and shovel the material into

suitable, closed containers for disposal.[1]
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Workflow for Handling Chemical Spills

Chemical Spill Occurs

Assess the Situation
(Identify chemical, quantity, hazards)

Evacuate Immediate Area
(If necessary)

Don Personal Protective Equipment (PPE)

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Decontaminate Area and Equipment

Dispose of Waste
(Follow hazardous waste regulations)

Report the Incident
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Hierarchy of Controls for Chemical Exposure

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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